Cas no 2229243-78-9 (4-amino-1-2-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid)

• Product Name: 4-amino-1-2-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
• CAS No: 2229243-78-9
• MF: C₁₄H₁₆F₃NO₂
• MW: 287.277554512024
• CID: 6074048
• PubChem ID: 165791360
• Update Time: 2025-05-27

4-amino-1-2-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-2-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid
• 4-amino-1-[2-(trifluoromethyl)phenyl]cyclohexane-1-carboxylic acid
• 2229243-78-9
• EN300-1971287

• Inchi： 1S/C14H16F3NO2/c15-14(16,17)11-4-2-1-3-10(11)13(12(19)20)7-5-9(18)6-8-13/h1-4,9H,5-8,18H2,(H,19,20)
• InChI Key： APIOJZPYVABEOF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1(C(=O)O)CCC(CC1)N)(F)F

Computed Properties

• Exact Mass: 287.11331324g/mol
• Monoisotopic Mass: 287.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-1-2-(trifluoromethyl)phenylcyclohexane-1-carboxylic acid

Introduction to 4-Amino-1-(2-(Trifluoromethyl)phenyl)cyclohexane-1-carboxylic Acid (CAS No. 2229243-78-9)

4-Amino-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carboxylic acid (CAS No. 2229243-78-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research findings.

Chemical Properties: 4-Amino-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carboxylic acid is a cyclic compound with a molecular formula of C₁₅H₁₆F₃NO₂. The presence of a trifluoromethyl group and an amino group imparts distinct chemical and physical properties to the molecule. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the amino group provides functional versatility for further chemical modifications. The carboxylic acid moiety contributes to the compound's solubility and reactivity, making it suitable for various synthetic transformations.

Synthesis Methods: The synthesis of 4-amino-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carboxylic acid involves several steps, each requiring precise control over reaction conditions to ensure high yield and purity. One common approach is the coupling of 2-(trifluoromethyl)benzyl bromide with cyclohexanecarboxylic acid followed by amination to introduce the amino group. Recent advancements in catalytic methods have also facilitated more efficient and environmentally friendly synthetic routes. For example, palladium-catalyzed cross-coupling reactions have been employed to improve the yield and reduce by-products.

Biological Activities: Extensive research has been conducted to explore the biological activities of 4-amino-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. In vitro experiments using cell lines have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preclinical studies in animal models have indicated that the compound can protect neurons from oxidative stress and apoptosis, making it a promising candidate for treating neurodegenerative disorders like Alzheimer's disease.

Cancer Research: The anti-cancer properties of 4-amino-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carboxylic acid have also been investigated. Research has shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways such as PI3K/Akt and MAPK/ERK. In particular, it has been effective against breast cancer and colorectal cancer cell lines, demonstrating selective cytotoxicity towards cancer cells while sparing normal cells. These findings highlight its potential as a novel anti-cancer agent with minimal side effects.

Clinical Trials and Future Directions: While preclinical studies have yielded promising results, further research is needed to evaluate the safety and efficacy of 4-amino-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carboxylic acid in humans. Several phase I clinical trials are currently underway to assess its pharmacokinetics, pharmacodynamics, and safety profile. Preliminary data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses. Future directions include optimizing dosing regimens and exploring combination therapies with other drugs to enhance treatment outcomes.

Conclusion: In summary, 4-amino-1-(2-(trifluoromethyl)phenyl)cyclohexane-1-carboxylic acid (CAS No. 2229243-78-9) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure confers favorable properties that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable candidate for further development in the treatment of inflammatory diseases, neurodegenerative disorders, and cancer.